Cas no 2620-80-6 (1H-Benzimidazole, 2-(4-methylphenyl)-1-phenyl-)

• Product Name: 1H-Benzimidazole, 2-(4-methylphenyl)-1-phenyl-
• CAS No: 2620-80-6
• MF: C₂₀H₁₆N₂
• MW: 284.354444503784
• CID: 1426001
• Update Time: 2024-08-15

1H-Benzimidazole, 2-(4-methylphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(4-methylphenyl)-1-phenyl-

• Inchi： 1S/C20H16N2/c1-15-11-13-16(14-12-15)20-21-18-9-5-6-10-19(18)22(20)17-7-3-2-4-8-17/h2-14H,1H3
• InChI Key： YHWCJUIYQMFPBZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)N(C2=CC=CC=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 284.13148
• Monoisotopic Mass: 284.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Melting Point: 126-127 °C
• Boiling Point: 476.8±38.0 °C(Predicted)
• PSA: 17.82
• pka: 4.32±0.10(Predicted)